Cas no 897475-54-6 (1-4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one)

• Product Name: 1-4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one
• CAS No: 897475-54-6
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5481341
• Update Time: 2025-05-24

1-4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4-methyl-2-benzothiazolyl)-1-piperazinyl]-2-phenoxy-
• 1-4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one

• Inchi： 1S/C20H21N3O2S/c1-15-6-5-9-17-19(15)21-20(26-17)23-12-10-22(11-13-23)18(24)14-25-16-7-3-2-4-8-16/h2-9H,10-14H2,1H3
• InChI Key： CGWNABYDWRVESV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=C(C)C=CC=C3S2)CC1)COC1=CC=CC=C1

Additional information on 1-4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one

1-4-(4-Methyl-1,3-Benzothiazol-2-Yl)Piperazin-1-Yl-2-Phenoxyethan-1-One: A Comprehensive Overview

1-4-(4-Methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one (CAS No. 897475-54-6) is a complex organic compound with a unique structure that combines elements of heterocyclic chemistry and functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure is characterized by a piperazine ring fused with a benzothiazole moiety, which is further substituted with a phenoxy group and a ketone functional group. These structural features contribute to its versatile reactivity and biological activity.

The benzothiazole core of this compound is a well-known heterocyclic structure that exhibits interesting electronic properties. The presence of the methyl group at the 4-position of the benzothiazole ring adds steric bulk and may influence the compound's reactivity and selectivity in various reactions. The piperazine ring, on the other hand, is a six-membered saturated ring containing two nitrogen atoms. This ring system is known for its ability to form hydrogen bonds and act as a ligand in coordination chemistry. The combination of these two moieties creates a highly functionalized molecule with potential applications in drug design.

Recent studies have focused on the phenoxy group attached to the piperazine ring. This group introduces electron-donating effects through resonance, which can enhance the compound's ability to interact with biological targets. Additionally, the ketone group at the terminal position of the molecule provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, such as kinase inhibitors and GPCR modulators.

In terms of synthesis, 1-4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-phenoxyethan-1-one can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The key intermediate is the benzothiazole derivative, which can be synthesized from o-aminothiophenol or related precursors. The piperazine ring is introduced via reductive amination or coupling reactions, followed by subsequent functionalization steps to introduce the phenoxy and ketone groups.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various bacterial and fungal pathogens. The mechanism of action appears to involve interference with cellular membrane integrity or inhibition of essential enzymes such as DNA gyrase or topoisomerase IV.

Another area of interest is its role in cancer therapy. Preclinical studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells by modulating mitochondrial function or activating caspase pathways. The compound's ability to target specific signaling pathways makes it a candidate for developing selective anticancer agents.

In addition to its therapeutic applications, 1-4-(4-methyl-1,3-benzothiazol-2-yil)piperazin-yil... has also been investigated for its potential use in agricultural chemistry. It has been shown to possess insecticidal activity against several pest species, making it a candidate for developing eco-friendly pesticides.

From an environmental standpoint, understanding the toxicological profile of this compound is crucial for its safe application in various industries. Recent toxicological studies have evaluated its acute and chronic toxicity profiles in experimental animals. These studies indicate that while the compound exhibits moderate toxicity at high doses, it shows low toxicity at therapeutic concentrations.

In conclusion, CAS No 897475546, commonly referred to as 1-(4-(4-methylbenzothiazolyl)piperazinyl)-2-phenoxyethanone, represents a versatile platform for exploring novel chemical entities with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in drug discovery and materials science.